Cas no 497076-38-7 (1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole)

• Product Name: 1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole
• CAS No: 497076-38-7
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 6213283
• PubChem ID: 3159975
• Update Time: 2025-05-19

1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole
• MLS000556282
• 1-(2-ethoxyethyl)-2-((p-tolyloxy)methyl)-1H-benzo[d]imidazole
• 1-(2-Ethoxy-ethyl)-2-p-tolyloxymethyl-1H-benzoimidazole
• AKOS000587298
• HMS2511L10
• F1348-0013
• 497076-38-7
• Z57187122
• CHEMBL1580114
• SMR000147599
• 1-(2-ethoxyethyl)-2-[(4-methylphenoxy)methyl]benzimidazole
• 1-(2-ethoxyethyl)-2-[(4-methylphenoxy)methyl]-1H-1,3-benzodiazole

• Inchi： 1S/C19H22N2O2/c1-3-22-13-12-21-18-7-5-4-6-17(18)20-19(21)14-23-16-10-8-15(2)9-11-16/h4-11H,3,12-14H2,1-2H3
• InChI Key： SRHGMXWTLFQNBL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CC1=NC2C=CC=CC=2N1CCOCC

Computed Properties

• Exact Mass: 310.168127949g/mol
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole

Research Update on 1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole (CAS: 497076-38-7): Recent Advances and Applications

1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole (CAS: 497076-38-7) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its role as a modulator of specific biological pathways and its potential use in drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, synthetic pathways, and emerging applications in biomedicine.

The compound's unique chemical structure, characterized by the presence of an ethoxyethyl and a methylphenoxymethyl group, contributes to its distinct biological activity. Recent synthetic efforts have focused on optimizing the yield and purity of 1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole, with advancements in catalytic methods and green chemistry approaches. These improvements have facilitated its broader use in preclinical studies and have reduced production costs, making it a more viable candidate for further development.

In vitro and in vivo studies have demonstrated that 1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole exhibits promising activity against certain enzyme targets, particularly those involved in inflammatory and proliferative diseases. For instance, recent research has shown its inhibitory effects on cyclooxygenase-2 (COX-2) and its potential as an anti-inflammatory agent. Additionally, its interaction with specific kinase pathways suggests possible applications in oncology, where it may serve as a lead compound for the development of novel kinase inhibitors.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability, which are critical for its transition into clinical trials. Recent findings indicate that 1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole has favorable absorption and distribution profiles, with moderate plasma protein binding and minimal off-target effects. These properties enhance its suitability as a therapeutic agent and underscore the need for further investigation into its safety and efficacy.

Looking ahead, the potential applications of 1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole extend beyond its current uses. Ongoing research is exploring its role in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate neuronal activity could prove beneficial. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, paving the way for new treatments in areas such as chronic inflammation and cancer.

In conclusion, 1-(2-ethoxyethyl)-2-(4-methylphenoxy)methyl-1H-1,3-benzodiazole (CAS: 497076-38-7) represents a promising compound with diverse therapeutic potential. Continued research into its mechanisms of action, synthetic optimization, and clinical applications will be essential to fully realize its benefits. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and drug discovery.